N-(2-ethylhexyl)-N'-(2-methoxyphenyl)ethanediamide

• IUPAC Name: N-(2-ethylhexyl)-N'-(2-methoxyphenyl)oxamide
• InChI: InChI=1S/C17H26N2O3/c1-4-6-9-13(5-2)12-18-16(20)17(21)19-14-10-7-8-11-15(14)22-3/h7-8,10-11,13H,4-6,9,12H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key: OAVLBPFVCBIOOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)CNC(=O)C(=O)NC1=CC=CC=C1OC
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

N-(2-ethylhexyl)-N'-(2-methoxyphenyl)ethanediamide, commonly known as EMD or EMDE, is a synthetic compound that has gained significant attention in scientific research due to its unique properties. It is a white crystalline solid that is soluble in organic solvents and sparingly soluble in water. EMD is widely used as an extractant for the separation and purification of rare earth metals, which are essential components of many high-tech products.

Mechanism of Action

The mechanism of action of EMD is not fully understood, but it is believed to function as a chelating agent, binding to metal ions and forming stable complexes. This property is essential for its use as an extractant for rare earth metals.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of EMD. However, studies have shown that it is relatively non-toxic and has low acute toxicity. It is not expected to have any significant adverse effects on human health or the environment.

Advantages and Limitations for Lab Experiments

EMD has several advantages for use in lab experiments. It is highly effective in extracting rare earth metals and has a high selectivity for certain elements. It is also relatively easy to handle and has a long shelf-life. However, EMD has some limitations, including its high cost and the need for specialized equipment for its synthesis and handling.

Future Directions

There are several potential future directions for research on EMD. One area of interest is in the development of new and improved synthesis methods that are more cost-effective and environmentally friendly. Another area of research is in the optimization of EMD for use in the extraction and separation of other metals and minerals. Additionally, further studies are needed to fully understand the mechanism of action and potential applications of EMD in other areas of science.

Scientific Research Applications

EMD has been extensively studied for its potential applications in various fields of science. One of the main areas of research is in the extraction and separation of rare earth metals. EMD has been found to be highly effective in extracting rare earth elements from aqueous solutions, which has significant implications for the production of high-tech products such as smartphones, wind turbines, and electric vehicles.